Cas no 1551095-44-3 (N-(4-tert-butylphenyl)methylidenehydroxylamine)

• Product Name: N-(4-tert-butylphenyl)methylidenehydroxylamine
• CAS No: 1551095-44-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 4605557
• PubChem ID: 6903755
• Update Time: 2025-10-30

N-(4-tert-butylphenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• (NE)-N-[(4-tert-butylphenyl)methylidene]hydroxylamine
• N-[(4-tert-butylphenyl)methylidene]hydroxylamine
• N-(4-tert-butylphenyl)methylidenehydroxylamine

• Inchi： 1S/C11H15NO/c1-11(2,3)10-6-4-9(5-7-10)8-12-13/h4-8,13H,1-3H3/b12-8+
• InChI Key： WVWXUAUBKHCCSV-XYOKQWHBSA-N
• SMILES： C(C1C=CC(/C=N/O)=CC=1)(C)(C)C

Additional information on N-(4-tert-butylphenyl)methylidenehydroxylamine

N-(4-tert-butylphenyl)methylidenehydroxylamine: A Comprehensive Overview

N-(4-tert-butylphenyl)methylidenehydroxylamine, identified by the CAS number 1551095-44-3, is a compound of significant interest in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug design, catalysis, and advanced materials development. Recent studies have highlighted its role in enhancing the stability and functionality of materials, making it a subject of extensive research.

The structure of N-(4-tert-butylphenyl)methylidenehydroxylamine comprises a hydroxylamine group attached to a methylidene moiety, which is further connected to a 4-tert-butylphenyl ring. This arrangement imparts the compound with distinctive electronic and steric properties. The bulky tert-butyl group on the phenyl ring contributes to steric hindrance, which can influence the compound's reactivity and selectivity in various chemical reactions. This feature has been exploited in recent studies to develop more efficient catalysts for organic synthesis.

Recent advancements in computational chemistry have enabled researchers to delve deeper into the electronic structure of N-(4-tert-butylphenyl)methylidenehydroxylamine. Using density functional theory (DFT), scientists have mapped out the molecular orbitals and analyzed the compound's reactivity under different conditions. These insights have been instrumental in designing new synthetic pathways for this compound, ensuring higher yields and better purity.

In the realm of drug discovery, N-(4-tert-butylphenyl)methylidenehydroxylamine has shown promise as a lead compound for developing novel therapeutic agents. Its ability to interact with biological targets through hydrogen bonding and π-π interactions makes it a valuable candidate in medicinal chemistry. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, paving the way for further exploration in preclinical models.

The application of N-(4-tert-butylphenyl)methylidenehydroxylamine extends beyond pharmacology into materials science. Researchers have investigated its role as a precursor for synthesizing advanced polymers and hybrid materials. Its unique electronic properties make it suitable for applications in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Recent breakthroughs have shown that incorporating this compound into polymer blends can significantly enhance their conductivity and mechanical stability.

From an environmental standpoint, N-(4-tert-butylphenyl)methylidenehydroxylamine has been studied for its biodegradability and eco-friendly synthesis routes. Green chemistry approaches, including the use of renewable feedstocks and enzymatic catalysis, have been employed to produce this compound sustainably. These efforts align with global initiatives to reduce environmental impact while maintaining high standards of chemical innovation.

In conclusion, N-(4-tert-butylphenyl)methylidenehydroxylamine stands as a versatile compound with multifaceted applications across diverse scientific domains. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future research and development endeavors.